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Abstract

JTH-601 is a novel and potent alpha-1 adrenoceptor antagonist demonstrating significant
uroselectivity, making it a valuable tool for research in benign prostatic hyperplasia (BPH) and
related lower urinary tract symptoms. This document provides a comprehensive technical
overview of JTH-601, including its mechanism of action, pharmacological data, relevant
experimental protocols, and key signaling pathways.

Introduction

JTH-601 is a selective antagonist of alpha-1 adrenergic receptors (a1l-ARs), with a particularly
high affinity for the ala subtype.[1] These receptors are critically involved in the smooth muscle
tone of the prostate, bladder neck, and urethra. Their blockade by JTH-601 leads to smooth
muscle relaxation, addressing the dynamic component of bladder outlet obstruction associated
with BPH. Notably, JTH-601 and its primary active metabolite, JTH-601-G1, exhibit a
significantly higher affinity for the human prostate compared to vascular tissues, suggesting a
reduced risk of cardiovascular side effects such as orthostatic hypotension.[2]
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Mechanism of Action

JTH-601 exerts its pharmacological effects by competitively blocking the binding of
endogenous catecholamines, such as norepinephrine, to postsynaptic al-adrenoceptors. This
antagonism prevents the activation of the Gq protein-coupled signaling cascade, thereby
inhibiting the production of inositol triphosphate (IP3) and diacylglycerol (DAG) and the
subsequent release of intracellular calcium. The net effect is a reduction in smooth muscle

contraction in the lower urinary tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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